Cas no 1378866-45-5 (5-Bromo-N-ethylpyrimidine-2-carboxamide)

• Product Name: 5-Bromo-N-ethylpyrimidine-2-carboxamide
• CAS No: 1378866-45-5
• MF: C₇H₈BrN₃O
• MW: 230.061920166016
• CID: 4817840
• Update Time: 2023-08-19

5-Bromo-N-ethylpyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-ethylpyrimidine-2-carboxamide
• BrC=1C=NC(=NC=1)C(=O)NCC

• Inchi： 1S/C7H8BrN3O/c1-2-9-7(12)6-10-3-5(8)4-11-6/h3-4H,2H2,1H3,(H,9,12)
• InChI Key： SZKFIHCXZBFYND-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(NCC)=O)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• XLogP3: 0.9
• Topological Polar Surface Area: 54.9